Cas no 1806875-67-1 (2-(Difluoromethyl)-6-fluoro-3-iodopyridine-4-carboxylic acid)

• Product Name: 2-(Difluoromethyl)-6-fluoro-3-iodopyridine-4-carboxylic acid
• CAS No: 1806875-67-1
• MF: C₇H₃F₃INO₂
• MW: 317.00390458107
• CID: 4882114
• Update Time: 2025-11-07

2-(Difluoromethyl)-6-fluoro-3-iodopyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-6-fluoro-3-iodopyridine-4-carboxylic acid

• Inchi： 1S/C7H3F3INO2/c8-3-1-2(7(13)14)4(11)5(12-3)6(9)10/h1,6H,(H,13,14)
• InChI Key： QDPJXYSLCSUUON-UHFFFAOYSA-N
• SMILES： IC1=C(C(=O)O)C=C(N=C1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• XLogP3: 2.1
• Topological Polar Surface Area: 50.2

Additional information on 2-(Difluoromethyl)-6-fluoro-3-iodopyridine-4-carboxylic acid

Comprehensive Overview of 2-(Difluoromethyl)-6-fluoro-3-iodopyridine-4-carboxylic acid (CAS No. 1806875-67-1)

2-(Difluoromethyl)-6-fluoro-3-iodopyridine-4-carboxylic acid (CAS No. 1806875-67-1) is a highly specialized fluorinated pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and iodo functional groups, has garnered attention for its potential role in drug discovery and material science. Its molecular structure, featuring a carboxylic acid moiety, makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for fluorinated compounds like 2-(Difluoromethyl)-6-fluoro-3-iodopyridine-4-carboxylic acid has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its applications for kinase inhibitors and antibacterial agents, aligning with the growing focus on precision medicine and antibiotic resistance. The compound's iodo substituent also facilitates cross-coupling reactions, a hot topic in green chemistry and sustainable synthesis.

The synthesis of 2-(Difluoromethyl)-6-fluoro-3-iodopyridine-4-carboxylic acid involves multi-step halogenation and carboxylation processes, often optimized for high yield and purity. Its CAS No. 1806875-67-1 serves as a critical identifier in regulatory and commercial databases, ensuring traceability in supply chains. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to validate its structural integrity.

From an industrial perspective, this compound is pivotal in developing crop protection agents, addressing global concerns like food security and sustainable agriculture. Its fluoro and difluoromethyl groups contribute to the lipophilicity and target selectivity of agrochemicals, reducing environmental impact. These attributes resonate with the ESG (Environmental, Social, and Governance) criteria increasingly prioritized by investors.

In the context of AI-driven drug discovery, 2-(Difluoromethyl)-6-fluoro-3-iodopyridine-4-carboxylic acid is frequently cited in cheminformatics datasets. Its structural features are analyzed using machine learning models to predict ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) properties, a trending topic in computational chemistry. This synergy between wet-lab synthesis and in silico tools exemplifies modern biotech innovation.

Safety and handling protocols for CAS No. 1806875-67-1 emphasize standard laboratory practices, with no significant hazards reported under normal conditions. Its stability and compatibility with common solvents like DMF and THF make it a practical choice for high-throughput screening workflows. Storage recommendations typically include anhydrous environments to preserve reactivity.

Market analysts note a steady rise in the procurement of 2-(Difluoromethyl)-6-fluoro-3-iodopyridine-4-carboxylic acid, driven by R&D investments in oncology and infectious diseases. Patent filings incorporating this compound highlight its utility in next-generation therapeutics, particularly for rare diseases. Such trends align with the broader shift toward personalized healthcare solutions.

In summary, 2-(Difluoromethyl)-6-fluoro-3-iodopyridine-4-carboxylic acid (CAS No. 1806875-67-1) represents a convergence of cutting-edge chemistry and applied life sciences. Its multifaceted applications—from drug development to agrochemical innovation—underscore its relevance in addressing contemporary scientific and societal challenges. As research advances, this compound is poised to play an even greater role in biopharmaceutical and industrial chemistry landscapes.